![molecular formula C25H23ClN2O4S B2680999 3-((4-chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine CAS No. 895640-55-8](/img/structure/B2680999.png)
3-((4-chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-((4-chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine is a quinoline derivative that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments. In
Scientific Research Applications
Synthesis and Structural Analysis
Compounds with structural similarities to "3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine" have been synthesized and analyzed for their structural properties. For example, quinoline derivatives demonstrate a range of pharmacological activities, making them significant in drug discovery. Organoselenium compounds, including selenium-containing quinolines, show promising antioxidant activities and serve as versatile building blocks for regio-, chemio-, and stereoselective reactions (Bocchini et al., 2020). This highlights the potential of the compound for use in the synthesis of new pharmacologically active molecules.
Antibacterial Activity
Sulfonamide derivatives of quinoxaline have been synthesized and evaluated for their antibacterial activities against common pathogens like Staphylococcus spp. and Escherichia coli. These studies demonstrate the antibacterial potential of sulfonamide and quinoline derivatives, suggesting a possible application of "3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine" in developing new antibacterial agents (Alavi et al., 2017).
Antioxidant Properties
Research into selenium-containing quinolines has uncovered significant antioxidant properties, highlighting their potential in combating oxidative stress-related conditions. Such compounds have shown effectiveness in various antioxidant assays, including DPPH, ABTS, and FRAP assays (Bocchini et al., 2020). This points to the potential research application of "3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine" in developing treatments or supplements aimed at reducing oxidative stress.
Pro-Apoptotic Effects in Cancer Cells
Sulfonamide derivatives have been synthesized and evaluated for their pro-apoptotic effects in various cancer cell lines. These compounds have been found to significantly reduce cell proliferation and induce the expression of pro-apoptotic genes, suggesting a potential application in cancer therapy (Cumaoğlu et al., 2015).
Environmental Applications
Tertiary amine-functionalized adsorption resins have been developed for the removal of environmental pollutants like benzophenone-4 from water. This research demonstrates the utility of amine-functionalized compounds in environmental protection, suggesting a potential application for "3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine" in creating new materials for pollutant adsorption and removal (Zhou et al., 2018).
Mechanism of Action
Target of Action
Quinoline derivatives have been reported to interact with various biological targets, including enzymes, receptors, and ion channels .
Mode of Action
Without specific information, it’s difficult to describe the exact mode of action of “3-(4-chlorobenzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine”. Quinoline derivatives often exert their effects by binding to their targets and modulating their activity .
Biochemical Pathways
Quinoline derivatives can affect various biochemical pathways depending on their specific targets .
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23ClN2O4S/c1-3-32-20-10-13-23-22(14-20)25(28-15-17-4-8-19(31-2)9-5-17)24(16-27-23)33(29,30)21-11-6-18(26)7-12-21/h4-14,16H,3,15H2,1-2H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMRIHQMVFOFKBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)Cl)NCC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-chlorophenyl)sulfonyl)-6-ethoxy-N-(4-methoxybenzyl)quinolin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.